Cas no 1155847-26-9 (Tert-Butyl 3-(cyanomethyl)-1H-pyrazolo[3,4-b]pyridine-1-carboxylate)
1155847-26-9 structure
Product Name:Tert-Butyl 3-(cyanomethyl)-1H-pyrazolo[3,4-b]pyridine-1-carboxylate
CAS No:1155847-26-9
MF:C13H14N4O2
MW:258.275862216949
CID:2191299
Update Time:2023-08-07
Tert-Butyl 3-(cyanomethyl)-1H-pyrazolo[3,4-b]pyridine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
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- Tert-butyl 3-(cyanomethyl)-1h-pyrazolo[3,4-b]pyridine-1-carboxylate
- YHLFIDJBMJWARU-UHFFFAOYSA-N
- tert-butyl 3-(cyanomethyl)-1H-pyrazolo[3,4-b]pyridin-1-carboxylate
- Tert-Butyl 3-(cyanomethyl)-1H-pyrazolo[3,4-b]pyridine-1-carboxylate
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- Inchi: 1S/C13H14N4O2/c1-13(2,3)19-12(18)17-11-9(5-4-8-15-11)10(16-17)6-7-14/h4-5,8H,6H2,1-3H3
- InChI Key: YHLFIDJBMJWARU-UHFFFAOYSA-N
- SMILES: O(C(N1C2C(=CC=CN=2)C(CC#N)=N1)=O)C(C)(C)C
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 395
- Topological Polar Surface Area: 80.8
Tert-Butyl 3-(cyanomethyl)-1H-pyrazolo[3,4-b]pyridine-1-carboxylate Related Literature
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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